N-[(1-hydroxycyclohex-2-en-1-yl)methyl]-N'-(3-methylphenyl)ethanediamide

• IUPAC Name: N-[(1-hydroxycyclohex-2-en-1-yl)methyl]-N'-(3-methylphenyl)oxamide
• InChI: InChI=1S/C16H20N2O3/c1-12-6-5-7-13(10-12)18-15(20)14(19)17-11-16(21)8-3-2-4-9-16/h3,5-8,10,21H,2,4,9,11H2,1H3,(H,17,19)(H,18,20)
• InChI Key: ATPQVGCLSFKZEW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NC(=O)C(=O)NCC2(CCCC=C2)O
• Molecular Formula: C16H20N2O3
• Molecular Weight: 288.34 g/mol

Description

N-[(1-hydroxycyclohex-2-en-1-yl)methyl]-N'-(3-methylphenyl)ethanediamide, also known as HET0016, is a selective inhibitor of the enzyme 20-hydroxyeicosatetraenoic acid (20-HETE) synthase. 20-HETE is a potent vasoconstrictor and plays a crucial role in the regulation of blood pressure, renal function, and angiogenesis. HET0016 has been extensively studied for its potential therapeutic applications in various diseases, including hypertension, cancer, and ischemic stroke.

Scientific Research Applications

Synthesis and Analytical Characterizations

A study focused on the synthesis and analytical characterizations of N-alkyl-arylcyclohexylamines, highlighting the forensic and legislative challenges posed by new psychoactive substances. These compounds, perceived as ketamine-like dissociative substances, primarily act via antagonism of the NMDA receptor. The research detailed the synthesis of fifteen N-alkyl derivatives, providing significant data for the identification of new substances of abuse and distinguishing positional isomers under various analytical conditions (Wallach et al., 2016).

Antifolate Properties

Another relevant study described the synthesis of N-hydroxy-N'-phenyloctanediamide and its inhibitory effect on the proliferation of AXC rat prostate cancer cells, demonstrating potent inhibition of cell proliferation and morphological changes resembling nonmalignant cells (Stowell et al., 1995).

Organometallic Protection Group

Research on the use of the Mo(CO)3 fragment as an organometallic protection group in the synthesis of functionalized tripodal phosphine ligands provided insights into complex chemical syntheses that involve protection and deprotection steps to achieve the desired end products (Stößel et al., 1996).

Antimicrobial and Cytotoxic Activity

A study on the synthesis, antimicrobial, and cytotoxic activity of novel azetidine-2-one derivatives of 1H-benzimidazole highlighted the pharmaceutical applications of heterocyclic compounds, providing a potential context for the application of compounds similar to N-[(1-hydroxycyclohex-2-en-1-yl)methyl]-N'-(3-methylphenyl)ethanediamide in drug research and development (Noolvi et al., 2014).